Cas no 1251687-43-0 (1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea
• CAS No: 1251687-43-0
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6185456
• PubChem ID: 49670986
• Update Time: 2025-06-07

1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea
• 1-[[1-(hydroxymethyl)cyclopropyl]methyl]-3-(2-methoxyethyl)urea
• AKOS024528589
• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-3-(2-methoxyethyl)urea
• 1-((1-(hydroxymethyl)cyclopropyl)methyl)-3-(2-methoxyethyl)urea
• F5966-0006
• 1251687-43-0
• VU0529064-1

• Inchi： 1S/C9H18N2O3/c1-14-5-4-10-8(13)11-6-9(7-12)2-3-9/h12H,2-7H2,1H3,(H2,10,11,13)
• InChI Key： KISOFXUJJYKESY-UHFFFAOYSA-N
• SMILES： OCC1(CNC(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(2-Methoxyethyl)urea (CAS No. 1251687-43-0)

The compound 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea (CAS No. 1251687-43-0) is a specialized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropylmethyl and methoxyethyl moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold or intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for small-molecule modulators and targeted therapeutics has surged, driven by advancements in precision medicine. This compound's hydroxymethyl and urea functionalities contribute to its ability to interact with biological targets, such as enzymes or receptors, making it relevant to studies on metabolic regulation and signal transduction pathways. Its CAS No. 1251687-43-0 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

The 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea structure is also notable for its solubility and stability properties, which are critical for formulation development. These characteristics align with current trends in drug delivery optimization, a hot topic among researchers seeking to enhance bioavailability. Questions like "How does cyclopropylmethyl affect pharmacokinetics?" or "What are the synthetic routes for methoxyethyl urea derivatives?" are commonly explored in scientific forums, underscoring the compound's relevance.

From a synthetic perspective, this urea derivative offers versatility. The hydroxymethyl group allows for further functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such efforts are pivotal in hit-to-lead optimization, a key focus area in modern drug discovery. Additionally, the methoxyethyl side chain may influence the compound's lipophilicity, a factor often correlated with membrane permeability and target engagement.

Environmental and green chemistry considerations are also shaping the discourse around compounds like CAS No. 1251687-43-0. Researchers are increasingly investigating sustainable synthesis methods for such molecules, addressing concerns about waste reduction and energy efficiency. This aligns with broader industry shifts toward eco-friendly pharmaceutical production, a topic frequently queried in search engines.

In summary, 1-{1-(hydroxymethyl)cyclopropylmethyl}-3-(2-methoxyethyl)urea represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs, while its synthetic accessibility supports scalable production. As the scientific community continues to explore its applications, this compound is poised to remain a subject of intense research and discussion.